5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate
Overview
Description
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate (5-OH-TFS) is a novel fluorinated sulfonate that has been developed as a potential therapeutic agent. Its unique structure and properties make it a promising candidate for a variety of applications in the biomedical and pharmaceutical fields. 5-OH-TFS has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, 5-OH-TFS has been investigated for its potential therapeutic use in the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders.
Scientific Research Applications
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been extensively investigated for its potential therapeutic applications in the biomedical and pharmaceutical fields. The compound has been studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been investigated for its potential use in the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders.
Mechanism of Action
The exact mechanism of action of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate is not yet fully understood. However, it is believed that the compound binds to and inhibits the activity of certain enzymes involved in the inflammatory process. In addition, 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been shown to inhibit the activity of certain transcription factors that regulate the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been shown to inhibit the activity of certain enzymes involved in the inflammatory process. In vivo studies have demonstrated that 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has anti-inflammatory, anti-tumor, and anti-oxidant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate in laboratory experiments is its high solubility in aqueous solutions. This allows for easy and efficient handling and storage of the compound. In addition, 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate has been shown to be relatively stable in aqueous solutions, which makes it suitable for long-term storage. However, 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate is a relatively new compound, and thus there is still a lack of detailed information regarding its safety and toxicity.
Future Directions
The potential therapeutic applications of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate are still being investigated. Further research is needed to elucidate the exact mechanism of action of the compound and to evaluate its safety and efficacy in clinical trials. In addition, further studies are needed to explore the potential use of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate in the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Finally, further studies are needed to investigate the potential use of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate as an adjuvant therapy in combination with other therapeutic agents.
Synthesis Methods
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate can be synthesized using a variety of methods. One method involves the reaction of 5-oxo-2-naphthol with trifluoromethanesulfonic anhydride in the presence of a base, such as pyridine, to form 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate. Another method involves the reaction of 5-oxo-2-naphthol with trifluoromethanesulfonic acid in the presence of an acid catalyst, such as p-toluenesulfonic acid, to form 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate. Other methods have also been developed to synthesize 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate, such as the reaction of 5-oxo-2-naphthol with trifluoromethanesulfonic acid in the presence of a base, such as triethylamine, to form 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate involves the reaction of 5,6,7,8-tetrahydronaphthalene-2,3-diol with fluoranesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "5,6,7,8-tetrahydronaphthalene-2,3-diol", "Fluoranesulfonyl chloride", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Step 1: Dissolve 5,6,7,8-tetrahydronaphthalene-2,3-diol in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add a base such as triethylamine or pyridine to the reaction mixture.", "Step 3: Slowly add fluoranesulfonyl chloride to the reaction mixture while stirring at room temperature.", "Step 4: Allow the reaction mixture to stir at room temperature for several hours.", "Step 5: Quench the reaction by adding water to the mixture.", "Step 6: Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2302023-54-5 |
Product Name |
5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl fluoranesulfonate |
Molecular Formula |
C10H9FO4S |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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